Cas no 1105636-26-7 (ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate)

• Product Name: ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate
• CAS No: 1105636-26-7
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 4560738
• Update Time: 2025-10-18

ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate
• Acetic acid, 2-chloro-2-(2-phenylhydrazinylidene)-, ethyl ester, (2Z)-
• ethyl (Z)-2-chloro-2-(2-phenylhydrazono)acetate

• Inchi： 1S/C10H11ClN2O2/c1-2-15-10(14)9(11)13-12-8-6-4-3-5-7-8/h3-7,12H,2H2,1H3/b13-9-
• InChI Key： LZCJYKSOIZQABU-LCYFTJDESA-N
• SMILES： C(OCC)(=O)/C(/Cl)=N/NC1=CC=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate

Introduction to Ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate (CAS No. 1105636-26-7)

Ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate, a compound with the chemical formula C₈H₇ClN₂O₃, is a significant molecule in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS number 1105636-26-7, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The structural features of ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate, particularly its chloro-substituted acetoacetate derivative, make it a versatile intermediate in the synthesis of more complex molecules.

The compound's molecular structure consists of a phenylhydrazono group attached to a chloro-substituted acetoacetate backbone. This configuration suggests that ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate could serve as a precursor in the development of novel pharmaceutical agents. The presence of both electron-withdrawing and electron-donating groups in its structure enhances its reactivity, making it a valuable building block for further chemical modifications.

In recent years, there has been growing interest in the development of new heterocyclic compounds, which are widely used in pharmaceuticals due to their biological activity. Ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate fits into this category, as it can be used to construct complex heterocyclic frameworks through various cyclization reactions. For instance, it has been explored as a precursor in the synthesis of pyrazole and triazolopyridine derivatives, which are known for their pharmacological properties.

The synthesis of ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate involves a series of well-established organic reactions. The chlorination step is particularly critical, as it introduces the necessary electrophilic center for subsequent nucleophilic substitution reactions. Researchers have reported efficient synthetic routes that involve the reaction of chloroacetoacetates with phenylhydrazine derivatives under controlled conditions. These methods often yield high purity products, which are essential for further applications in drug discovery.

One of the most compelling aspects of ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate is its potential role in the development of anti-inflammatory and anti-cancer agents. The phenylhydrazono group is known to exhibit bioactivity, and its incorporation into more complex molecules has led to the discovery of several pharmacologically active compounds. For example, derivatives of this compound have shown promising results in preclinical studies as inhibitors of enzymes involved in inflammatory pathways.

The versatility of ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate also extends to its use as a ligand in coordination chemistry. The presence of both nitrogen and oxygen donor sites in its structure allows it to form stable complexes with transition metals. These metal complexes have been investigated for their catalytic properties and their potential applications in organic synthesis. Additionally, they have been explored as contrast agents in medical imaging due to their ability to bind to metal ions that are readily detectable by imaging techniques.

In conclusion, ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features make it an excellent intermediate for the synthesis of complex molecules, including heterocyclic compounds with known biological activity. As research continues to uncover new applications for this compound, it is likely that ethyl (2Z)-2-chloro-2-(phenylhydrazono)acetate will play an increasingly important role in the development of novel therapeutic agents.